Cas no 1936191-65-9 (8-Aminoisoquinoline-5-carboxylic acid)

• Product Name: 8-Aminoisoquinoline-5-carboxylic acid
• CAS No: 1936191-65-9
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD28404720
• CID: 4632369
• Update Time: 2025-05-23

8-Aminoisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Aminoisoquinoline-5-carboxylic acid
• AMY26448
• A928784

• MDL： MFCD28404720
• Inchi： 1S/C10H8N2O2/c11-9-2-1-7(10(13)14)6-3-4-12-5-8(6)9/h1-5H,11H2,(H,13,14)
• InChI Key： BFNMFLWKYODNIA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=NC=CC=21)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 8-Aminoisoquinoline-5-carboxylic acid

Professional Introduction to 8-Aminoisoquinoline-5-carboxylic acid (CAS No. 1936191-65-9)

8-Aminoisoquinoline-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1936191-65-9, is a significant compound in the realm of medicinal chemistry and bioorganic synthesis. This heterocyclic aromatic acid derivative has garnered considerable attention due to its structural versatility and potential applications in drug development, particularly in addressing challenging biological targets. The compound’s unique framework, combining an isoquinoline core with both amino and carboxylic acid functional groups, positions it as a valuable scaffold for medicinal chemists seeking novel pharmacophores.

The isoquinoline scaffold itself is a privileged structure in pharmaceutical research, known for its presence in numerous bioactive natural products and synthetic drugs. Its aromatic system, characterized by a fused benzene and pyridine ring, provides a stable platform for further functionalization. The introduction of an amino group at the 8-position and a carboxylic acid moiety at the 5-position enhances the reactivity of 8-Aminoisoquinoline-5-carboxylic acid, making it an attractive intermediate for constructing more complex molecules. This reactivity has been exploited in various synthetic strategies, including amide bond formation, esterification, and condensation reactions, which are pivotal in the synthesis of peptidomimetics and protease inhibitors.

In recent years, 8-Aminoisoquinoline-5-carboxylic acid has found relevance in the development of targeted therapies against cancer and infectious diseases. Its structural motif is reminiscent of several known bioactive compounds that interact with specific enzymes or receptors involved in pathogenic processes. For instance, isoquinoline derivatives have been investigated for their antimicrobial properties, with some exhibiting potent activity against resistant bacterial strains. The presence of both polar functional groups further enhances its solubility and bioavailability, critical factors for drug-like properties.

One of the most compelling aspects of 8-Aminoisoquinoline-5-carboxylic acid is its potential as a chelating agent for metal ions. Transition metals such as copper and zinc are integral to numerous enzymatic processes, and their dysregulation is often associated with diseases like cancer and neurodegeneration. By serving as a ligand for metal ions, this compound could be developed into metallodrugs that selectively target pathological processes. Recent studies have demonstrated the ability of isoquinoline-based ligands to form stable complexes with metals, which can then be used to modulate biological pathways or deliver therapeutic agents directly to disease sites.

The carboxylic acid group at the 5-position also opens avenues for further derivatization into esters or amides, which can be tailored to improve pharmacokinetic profiles or enhance binding affinity to biological targets. This flexibility has been leveraged in the design of novel kinase inhibitors, where isoquinoline derivatives have shown promise in preclinical studies. The amino group at the 8-position allows for salt formation, enabling formulation adjustments to optimize solubility and stability—a crucial consideration in drug development.

The synthesis of 8-Aminoisoquinoline-5-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors such as benzaldehyde or anthracene derivatives. Advances in catalytic methods have streamlined these processes, making large-scale production more feasible. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the isoquinoline core efficiently. Additionally, asymmetric synthesis techniques have been explored to introduce stereogenic centers into the molecule, which can significantly impact its biological activity.

From a computational chemistry perspective, 8-Aminoisoquinoline-5-carboxylic acid has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at specific positions within the molecule can modulate binding affinity and selectivity. For instance, computational screening has identified key residues on target proteins that interact with the amino and carboxylic acid groups, guiding rational drug design efforts.

The compound’s potential extends beyond traditional pharmaceutical applications; it has also been explored in materials science due to its ability to form coordination complexes with metals. These complexes exhibit unique optical and electronic properties that make them suitable for applications in luminescent sensors or catalysts. Such interdisciplinary applications highlight the versatility of 8-Aminoisoquinoline-5-carboxylic acid as a building block for innovation.

In conclusion,8-Aminoisoquinoline-5-carboxylic acid (CAS No. 1936191-65-9) represents a structurally intriguing compound with broad utility across multiple scientific domains. Its unique combination of functional groups makes it a valuable intermediate for drug discovery programs targeting cancer and infectious diseases. Furthermore, its potential as a metal chelator and its amenability to further chemical modification underscore its importance as a scaffold for developing next-generation therapeutics. As research continues to uncover new applications for this compound,8-Aminoisoquinoline-5-carboxylic acid is poised to remain at the forefront of medicinal chemistry innovation.